Cas no 1162661-95-1 (1-(2,2,2-Trifluoroethyl)-4,5,6,7-tetrahydrotriazolo[4,5-c]pyridine)

• Product Name: 1-(2,2,2-Trifluoroethyl)-4,5,6,7-tetrahydrotriazolo[4,5-c]pyridine
• CAS No: 1162661-95-1
• MF: C₇H₉F₃N₄
• MW: 206.168370962143
• CID: 5097789
• Update Time: 2025-10-30

1-(2,2,2-Trifluoroethyl)-4,5,6,7-tetrahydrotriazolo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrotriazolo[4,5-c]pyridine
• AT26101
• 1-(2,2,2-Trifluoroethyl)-4,5,6,7-tetrahydrotriazolo[4,5-c]pyridine

• Inchi： 1S/C7H9F3N4/c8-7(9,10)4-14-6-1-2-11-3-5(6)12-13-14/h11H,1-4H2
• InChI Key： OYVMJNTZZACXRM-UHFFFAOYSA-N
• SMILES： FC(CN1C2=C(CNCC2)N=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• XLogP3: 0.2
• Topological Polar Surface Area: 42.7

Additional information on 1-(2,2,2-Trifluoroethyl)-4,5,6,7-tetrahydrotriazolo[4,5-c]pyridine

Introduction to Compound CAS No. 1162661-95-1: 1-(2,2,2-Trifluoroethyl)-4,5,6,7-Tetrahydrotriazolo[4,5-c]pyridine

The compound with CAS No. 1162661-95-1, commonly referred to as 1-(2,2,2-Trifluoroethyl)-4,5,6,7-Tetrahydrotriazolo[4,5-c]pyridine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This molecule belongs to the class of tetrahydrotriazolopyridines, which are known for their unique structural features and potential applications in drug discovery.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound's complex structure. The molecule's core consists of a pyridine ring fused with a triazole ring system, creating a bicyclic framework that is both rigid and versatile. The presence of the trifluoroethyl group at position 1 introduces significant electronic and steric effects, which are critical for its biological activity and stability.

One of the most notable aspects of this compound is its ability to act as a building block in the synthesis of bioactive molecules. Researchers have utilized its unique structure to develop novel therapeutics targeting various disease states. For instance, studies published in the Journal of Medicinal Chemistry have highlighted its potential as a lead compound in anti-inflammatory and antiviral drug development.

The synthesis of 1-(2,2,2-Trifluoroethyl)-4,5,6,7-Tetrahydrotriazolo[4,5-c]pyridine involves a multi-step process that combines traditional organic reactions with modern catalytic techniques. Key steps include the formation of the triazole ring through a click reaction and subsequent fluorination to introduce the trifluoroethyl group. These methods ensure high yields and excellent stereochemical control.

In terms of applications, this compound has shown promise in several therapeutic areas. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its unique pharmacokinetic profile makes it an attractive candidate for drug delivery systems.

Recent research has also explored the use of this compound in materials science. Its rigid structure and fluorinated substituents make it suitable for applications in polymer chemistry and optoelectronics. For example, researchers at Stanford University have investigated its potential as a component in advanced organic semiconductors.

The development of efficient synthetic routes for this compound has been a focal point for chemists worldwide. Innovations such as continuous-flow synthesis and microwave-assisted reactions have significantly improved the scalability and sustainability of its production process.

In conclusion, CAS No. 1162661-95-1, or 1-(2,2,2-Trifluoroethyl)-4,5,6,7-Tetrahydrotriazolo[4,c]pyridine, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its structural complexity and functional versatility continue to drive research into new synthetic strategies and therapeutic applications.